1-(2,2-dimethylpropanoyl)-4-{3-[4-(2-methoxyphenyl)-1-piperazinyl]-4-nitrophenyl}piperazine

• IUPAC Name: 1-[4-[3-[4-(2-methoxyphenyl)piperazin-1-yl]-4-nitrophenyl]piperazin-1-yl]-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C26H35N5O4/c1-26(2,3)25(32)30-17-11-27(12-18-30)20-9-10-21(31(33)34)23(19-20)29-15-13-28(14-16-29)22-7-5-6-8-24(22)35-4/h5-10,19H,11-18H2,1-4H3
• InChI Key: WBGJTHQBOWQSRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])N3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C26H35N5O4
• Molecular Weight: 481.6 g/mol

Description

1-(2,2-dimethylpropanoyl)-4-{3-[4-(2-methoxyphenyl)-1-piperazinyl]-4-nitrophenyl}piperazine is a useful research compound. Its molecular formula is C26H35N5O4 and its molecular weight is 481.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 481.26890461 g/mol and the complexity rating of the compound is 722. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Circulatory Effects in Cardiac Patients

Research on pipecurium bromide, a muscle relaxant derived from piperazine, indicates it does not cause significant changes in circulatory parameters in patients with severe cardiac conditions, highlighting the safety of certain piperazine derivatives in sensitive patient populations (Barankay, 1980).

HIV-1 Protease Inhibition

L-735,524, a compound structurally different but within the scope of pharmacological research involving piperazines, has been identified as a potent inhibitor of HIV-1 protease, demonstrating the potential of piperazine derivatives in antiviral therapy (Balani et al., 1995).

Antihelmintic Treatment and N-Nitrosamine Formation

The treatment with piperazine citrate for parasitic infections has been associated with the endogenous formation of potentially harmful N-nitrosamines, suggesting the metabolic and excretory implications of piperazine use in medicine (Tricker et al., 1991).

B-Cell Lymphoma-2 Inhibition

Venetoclax, a B-cell lymphoma-2 inhibitor, shows how piperazine derivatives can be utilized in cancer therapy, with its metabolism and excretion pathways providing insights into the drug's pharmacokinetics (Liu et al., 2017).

Psychoactive Effects of Piperazine Derivatives

Studies on trifluoromethylphenyl piperazine (TFMPP) reveal its psychoactive effects, contributing to the understanding of piperazine derivatives' impact on human mood and perception, which could inform their use or regulation in pharmaceuticals and recreational substances (Jan et al., 2010).